5-acetyl-4-hydroxy-6-phenyl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one

• IUPAC Name: 5-acetyl-4-hydroxy-6-phenyl-4-(trifluoromethyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C13H13F3N2O3/c1-7(19)9-10(8-5-3-2-4-6-8)17-11(20)18-12(9,21)13(14,15)16/h2-6,9-10,21H,1H3,(H2,17,18,20)
• InChI Key: QVYBUVOFNKNWNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1C(NC(=O)NC1(C(F)(F)F)O)C2=CC=CC=C2
• Molecular Formula: C13H13F3N2O3
• Molecular Weight: 302.25 g/mol

Description

5-acetyl-4-hydroxy-6-phenyl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one, also known as THP, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Molecular Structure Analysis

The molecular structures of similar compounds to 5-acetyl-4-hydroxy-6-phenyl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one have been studied through X-ray diffraction. These studies help in understanding the conformational features and the impact of substituents on the molecule's structure, providing insight into potential medicinal applications (Gurskaya, Zavodnik, & Shutalev, 2003).

Synthesis and Aromatization Processes

Research has been conducted on the synthesis of related compounds, involving reactions like the oxidative aromatization using manganese dioxide. This process is crucial for creating structures that could be useful in various scientific applications, such as material science and pharmacology (Solovyev & Shutalev, 2009).

Biological Activity Exploration

Studies have synthesized novel compounds of dihydropyrimidine derivatives, including those related to 5-acetyl-4-hydroxy-6-phenyl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one, to investigate their biological activities. These include antibacterial and antifungal activities, highlighting the potential of these compounds in medical and biological research (Al-Juboori, 2020).

Reduction and Dehydration Studies

Research has been conducted on the reduction and dehydration of similar compounds, which is significant in understanding the chemical behavior and potential applications in synthetic chemistry (Zlatković & Radulović, 2017).

Development of Novel Synthesis Approaches

New methods have been developed for synthesizing trifluoromethyl-substituted tetrahydropyrimidin-2-ones, showcasing advancements in synthetic chemistry that can lead to the creation of novel compounds with potential applications in various fields of science (Solovyev, Fesenko, & Shutalev, 2016).